(4alpha,4aalpha,8aalpha)-octahydro-4,8a-dimethyl-4a(2H)-naphthol
(4alpha,4aalpha,8aalpha)-octahydro-4,8a-dimethyl-4a(2H)-naphthol
Geosmin belongs to the class of organic compounds known as tertiary alcohols. Tertiary alcohols are compounds in which a hydroxy group, -OH, is attached to a saturated carbon atom R3COH (R not H ). Geosmin is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, geosmin is primarily located in the membrane (predicted from logP). Geosmin is a beet, earthy, and fresh tasting compound that can be found in corn. This makes geosmin a potential biomarker for the consumption of this food product.
Brand Name:
Vulcanchem
CAS No.:
16452-32-7
VCID:
VC0095753
InChI:
InChI=1S/C12H22O/c1-10-6-5-8-11(2)7-3-4-9-12(10,11)13/h10,13H,3-9H2,1-2H3
SMILES:
CC1CCCC2(C1(CCCC2)O)C
Molecular Formula:
C12H22O
Molecular Weight:
182.3 g/mol
(4alpha,4aalpha,8aalpha)-octahydro-4,8a-dimethyl-4a(2H)-naphthol
CAS No.: 16452-32-7
Main Products
VCID: VC0095753
Molecular Formula: C12H22O
Molecular Weight: 182.3 g/mol
| CAS No. | 16452-32-7 |
|---|---|
| Product Name | (4alpha,4aalpha,8aalpha)-octahydro-4,8a-dimethyl-4a(2H)-naphthol |
| Molecular Formula | C12H22O |
| Molecular Weight | 182.3 g/mol |
| IUPAC Name | 4,8a-dimethyl-1,2,3,4,5,6,7,8-octahydronaphthalen-4a-ol |
| Standard InChI | InChI=1S/C12H22O/c1-10-6-5-8-11(2)7-3-4-9-12(10,11)13/h10,13H,3-9H2,1-2H3 |
| Standard InChIKey | JLPUXFOGCDVKGO-UHFFFAOYSA-N |
| SMILES | CC1CCCC2(C1(CCCC2)O)C |
| Canonical SMILES | CC1CCCC2(C1(CCCC2)O)C |
| Boiling Point | 270.0 °C |
| Description | Geosmin belongs to the class of organic compounds known as tertiary alcohols. Tertiary alcohols are compounds in which a hydroxy group, -OH, is attached to a saturated carbon atom R3COH (R not H ). Geosmin is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, geosmin is primarily located in the membrane (predicted from logP). Geosmin is a beet, earthy, and fresh tasting compound that can be found in corn. This makes geosmin a potential biomarker for the consumption of this food product. |
| PubChem Compound | 1213 |
| Last Modified | Nov 11 2021 |
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